{6-Chloro-5-[(methylsulfonyl)amino]-3-pyridinyl}boronic acid

• Molecular Formula: C6H8BClN2O4S
• Molecular Weight: 250.47 g/mol
• IUPAC Name: [6-chloro-5-(methanesulfonamido)pyridin-3-yl]boronic acid
• InChI: InChI=1S/C6H8BClN2O4S/c1-15(13,14)10-5-2-4(7(11)12)3-9-6(5)8/h2-3,10-12H,1H3
• InChI Key: VAVZENRIGHHKSJ-UHFFFAOYSA-N
• Canonical SMILES: B(C1=CC(=C(N=C1)Cl)NS(=O)(=O)C)(O)O

Description

{6-Chloro-5-[(methylsulfonyl)amino]-3-pyridinyl}boronic acid is a useful research compound. Its molecular formula is C6H8BClN2O4S and its molecular weight is 250.47 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

N-(5-Bromo-2-chloro-3-pyridinyl)methanesulfonamide (5 g, 17.51 mmol), potassium acetate (5.16 g, 52.5 mmol), 4,4,4′,4′,5,5,5′,5′-octamethyl-2,2′-bi-1,3,2-dioxaborolane (4.89 g, 19.26 mmol) and 1,1′-bis(diphenylphosphino)ferrocene palladium dichloride (1.281 g, 1.751 mmol) were placed in 1,4-dioxane (51 ml) and the mixture heated for 16 h at 90° C. The reaction was left stirring at 90° C. for a further 5 h. Further catalyst (0.3 g), potassium acetate (1.7 g) and 4,4,4′,4′,5,5,5′,5′-octamethyl-2,2′-bi-1,3,2-dioxaborolane (1.5 g) were added and the mixture stirred at 95° C. overnight. The mixture was cooled to room temperature then the mixture was filtered through a hydrophobic frit and the solvent removed in vacuo. The residue was partitioned between water (250 ml) and dichloromethane (250 ml). the organic layer was collected and the solvent removed in vacuo. The residue was columned on silica (3×100 g) cartridges eluting with 0-25% methanol in dichloromethane over 40 mins gave the title compound as a dark brown oil (4.9 g).

Synthesis routes and methods II

Procedure details

N-(5-Bromo-2-chloro-3-pyridinyl)methanesulfonamide (1 g), 4,4,4′,4′,5,5,5′,5′-octamethyl-2,2′-bi-1,3,2-dioxaborolane (0.98 g), potassium acetate (1.03 g) and Pd(dppf)Cl2 (0.256 g) were weighed to a 10-20 ml microwave vial and 1,4-dioxane (10 ml) was added. The reaction was heated at 80° C. for a total of 2 h in the microwave. Further 4,4,4′,4′,5,5,5′,5′-octamethyl-2,2′-bi-1,3,2-dioxaborolane (0.489 g), potassium acetate (0.516 g) and Pd(dppf)Cl2 (0.128 g) were added and the reaction was heated at 90° C. for a total of 1.5 h in the microwave. The reaction was filtered through a hydrophobic frit then evaporated to dryness. The residue was purified on the ISCO companion using an 80 g silica cartridge, and a gradient of 2-8% methanol in DCM (containing 1% ammonia) over 25 mins. Pure fractions were combined and evaporated to dryness, then dried on the vacuum line to give title compound (439 mg).